![molecular formula C11H14FNO4S B7555869 2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid](/img/structure/B7555869.png)
2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid
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Overview
Description
2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid, also known as FMMA, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit potent analgesic and anti-inflammatory properties.
Mechanism of Action
2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins, which are known to play a key role in the inflammatory response. It achieves this by selectively inhibiting the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in various animal models of inflammatory diseases. It has also been found to have a good safety profile, with no significant adverse effects reported in animal studies.
Advantages and Limitations for Lab Experiments
2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid has several advantages for use in lab experiments. It is a potent and selective inhibitor of COX-2, making it an ideal tool for studying the role of COX-2 in various biological processes. However, it also has some limitations, such as its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Another potential direction is the investigation of the role of this compound in the treatment of other inflammatory diseases, such as psoriasis and multiple sclerosis. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential use in clinical settings.
Conclusion:
In conclusion, this compound is a promising compound with potent anti-inflammatory and analgesic properties. Its selective inhibition of COX-2 makes it an ideal tool for studying the role of COX-2 in various biological processes. Further research is needed to fully understand its potential use in the treatment of inflammatory diseases and its biochemical and physiological effects.
Synthesis Methods
The synthesis of 2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid involves the reaction of 4-fluorobenzyl methyl sulfone with methylamine and 2-bromo-propionic acid in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
2-[(4-Fluorophenyl)methylsulfonyl-methylamino]propanoic acid has been extensively studied for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. It has also been found to exhibit potent analgesic properties, making it a potential candidate for the treatment of pain.
properties
IUPAC Name |
2-[(4-fluorophenyl)methylsulfonyl-methylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO4S/c1-8(11(14)15)13(2)18(16,17)7-9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHOCOCFDCSHNSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N(C)S(=O)(=O)CC1=CC=C(C=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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